Cas no 537653-07-9 (16-Hydroperoxy-3,6,9,12,15-pentaoxaheptacosan-1-ol)

• Product name: 16-Hydroperoxy-3,6,9,12,15-pentaoxaheptacosan-1-ol
• CAS No: 537653-07-9
• MF: C₂₂H₄₆O₈
• MW: 438.596
• CID: 2830899
• PubChem ID: 24848583

16-Hydroperoxy-3,6,9,12,15-pentaoxaheptacosan-1-ol Chemical and Physical Properties

Names and Identifiers

• DTXCID00598452
• DTXSID50647702
• 16-HYDROPEROXY-3,6,9,12,15-PENTAOXAHEPTACOSAN-1-OL
• 537653-07-9
• 16-Hydroperoxy-3,6,9,12,15-pentaoxaheptacosan-1-ol

• Inchi： InChI=1S/C22H46O8/c1-2-3-4-5-6-7-8-9-10-11-22(30-24)29-21-20-28-19-18-27-17-16-26-15-14-25-13-12-23/h22-24H,2-21H2,1H3
• InChI Key： LCVFHZRPRMTIAK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 438.31926842Da
• Monoisotopic Mass: 438.31926842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 26
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.8Ų